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Compound of Interest

Compound Name: Oblongine

Cat. No.: B106143 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oblongine is a naturally occurring benzylisoquinoline alkaloid that has been identified in

various plant species, including Stephania tetrandra and Stephania cephalantha.[1] As a

member of this large and pharmacologically significant class of compounds, oblongine holds

potential for further investigation in drug discovery and development. This technical guide

provides a comprehensive overview of the known physicochemical properties of oblongine,

outlines standard experimental methodologies for their determination, and explores potential

biological signaling pathways based on related compounds.

Physicochemical Data
The following table summarizes the key physicochemical properties of oblongine. This data is

crucial for understanding its behavior in biological systems and for the design of formulation

and delivery strategies.
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Property Value Source

Molecular Formula C₁₉H₂₄NO₃⁺ [1]

Molecular Weight 314.4 g/mol [1]

Monoisotopic Mass 314.17561863 Da [1]

XlogP (predicted) 3.1 [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 3 [1]

Polar Surface Area 49.7 Å² [1]

Heavy Atom Count 23 [1]

Formal Charge +1 [1]

CAS Number 60008-01-7 [1]

IUPAC Name

(1S)-1-[(4-

hydroxyphenyl)methyl]-7-

methoxy-2,2-dimethyl-3,4-

dihydro-1H-isoquinolin-2-ium-

8-ol

[1]

Canonical SMILES

C[N+]1(CCC2=C([C@@H]1C

C3=CC=C(C=C3)O)C(=C(C=C

2)OC)O)C

[1]

Experimental Protocols
Detailed experimental protocols for the determination of physicochemical properties are

fundamental for reproducible and accurate characterization of a compound. Below are

generalized methodologies applicable to natural products like oblongine.

General Experimental Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/173713
https://pubchem.ncbi.nlm.nih.gov/compound/173713
https://pubchem.ncbi.nlm.nih.gov/compound/173713
https://pubchem.ncbi.nlm.nih.gov/compound/173713
https://pubchem.ncbi.nlm.nih.gov/compound/173713
https://pubchem.ncbi.nlm.nih.gov/compound/173713
https://pubchem.ncbi.nlm.nih.gov/compound/173713
https://pubchem.ncbi.nlm.nih.gov/compound/173713
https://pubchem.ncbi.nlm.nih.gov/compound/173713
https://pubchem.ncbi.nlm.nih.gov/compound/173713
https://pubchem.ncbi.nlm.nih.gov/compound/173713
https://pubchem.ncbi.nlm.nih.gov/compound/173713
https://pubchem.ncbi.nlm.nih.gov/compound/173713
https://www.benchchem.com/product/b106143?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Property Determination

Data Analysis

Isolation & Purification

Purity Assessment (HPLC, NMR)

Melting Point Determination Solubility Assessment pKa Determination

Data Interpretation & Reporting

Click to download full resolution via product page

A generalized workflow for the physicochemical characterization of a natural product.

Melting Point Determination
The melting point of a solid is a critical indicator of its purity. A sharp melting point range

typically signifies a pure compound.

Apparatus: Capillary melting point apparatus.

Procedure:

A small, powdered sample of oblongine is packed into a capillary tube, sealed at one end.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate.
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The temperature at which the substance begins to melt and the temperature at which it

becomes completely liquid are recorded as the melting point range.

Solubility Determination
Assessing the solubility of a compound in various solvents is essential for developing suitable

formulations and for predicting its absorption and distribution in biological systems.

Apparatus: Shake-flask apparatus, analytical balance, spectrophotometer or HPLC.

Procedure:

An excess amount of oblongine is added to a known volume of a specific solvent (e.g.,

water, ethanol, DMSO) in a flask.

The flask is agitated in a temperature-controlled environment until equilibrium is reached

(typically 24-48 hours).

The saturated solution is filtered to remove any undissolved solid.

The concentration of oblongine in the filtrate is determined using a suitable analytical

method, such as UV-Vis spectrophotometry or HPLC.

pKa Determination
The acid dissociation constant (pKa) is a measure of the strength of an acid in solution. For a

basic compound like oblongine, it indicates the pH at which the compound is 50% ionized.

Apparatus: pH meter, UV-Vis spectrophotometer or potentiometric titrator.

Procedure (Spectrophotometric Method):

A solution of oblongine is prepared in a solvent system (e.g., water or a co-solvent

system).

The pH of the solution is adjusted incrementally using acid or base.

The UV-Vis absorbance spectrum is recorded at each pH value.
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The pKa is determined by plotting the change in absorbance at a specific wavelength

against the pH and fitting the data to the Henderson-Hasselbalch equation.

Biological Activity and Potential Signaling Pathways
While specific studies on the signaling pathways modulated by oblongine are limited, the

broader class of benzylisoquinoline alkaloids has been shown to exhibit a range of biological

activities, including anticancer and neuropharmacological effects.[2][3] Notably, related

compounds have been demonstrated to induce apoptosis and modulate key cellular signaling

pathways.

For instance, noscapine, another benzylisoquinoline alkaloid, has been shown to sensitize

leukemic cells to chemotherapeutic agents by modulating the NF-κB signaling pathway.[4]

Phaeanthine, a bisbenzylisoquinoline alkaloid, induces apoptosis in cervical cancer cells

through a mitochondria-mediated intrinsic pathway.[5] These findings suggest that a plausible

mechanism of action for oblongine, should it possess anticancer properties, could involve

similar pathways.

Hypothetical Signaling Pathway for Anticancer Activity
The following diagram illustrates a potential signaling pathway that could be modulated by a

benzylisoquinoline alkaloid like oblongine to induce apoptosis in cancer cells, based on the

known mechanisms of related compounds.
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A potential signaling pathway for the anticancer activity of a benzylisoquinoline alkaloid.

This proposed pathway suggests that oblongine could potentially inhibit the pro-survival NF-κB

pathway and/or induce mitochondrial dysfunction, leading to the activation of caspases and

subsequent programmed cell death (apoptosis) in cancer cells. Further experimental validation

is required to confirm the specific molecular targets and signaling cascades affected by

oblongine.

Conclusion
This technical guide provides a foundational understanding of the physicochemical properties

of oblongine, offering valuable data and methodologies for researchers in the fields of natural

product chemistry, pharmacology, and drug development. The exploration of potential biological

activities and signaling pathways, based on structurally related compounds, highlights

promising avenues for future research into the therapeutic potential of oblongine.

Comprehensive experimental studies are warranted to fully elucidate its mechanism of action

and to explore its potential as a lead compound for new therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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